Cas no 112458-25-0 (2H-1-Benzopyran-2-one,8-(1-hydroxy-3-methyl-2-oxobutyl)-7-methoxy- (9CI))

• Product Name: 2H-1-Benzopyran-2-one,8-(1-hydroxy-3-methyl-2-oxobutyl)-7-methoxy- (9CI)
• CAS No: 112458-25-0
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• CID: 173423
• Update Time: 2024-03-01

2H-1-Benzopyran-2-one,8-(1-hydroxy-3-methyl-2-oxobutyl)-7-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,8-(1-hydroxy-3-methyl-2-oxobutyl)-7-methoxy- (9CI)
• Murpaniculol
• 2H-1-Benzopyran-2-one, 8-(1-hydroxy-3-methyl-2-oxobutyl)-7-methoxy- (9CI)

• Inchi： 1S/C15H16O5/c1-8(2)13(17)14(18)12-10(19-3)6-4-9-5-7-11(16)20-15(9)12/h4-8,14,18H,1-3H3
• InChI Key： QPXQLCIYAJVXPH-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C(O)C(=O)C(C)C)C(OC)=CC=C2C=C1

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 484.7±45.0 °C(Predicted)
• PSA: 52.54
• pka: 11.45±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives